2-Pyrrolidinemethanol, 2-methyl-, (S)-

• IUPAC Name: [(2S)-2-methylpyrrolidin-2-yl]methanol
• InChI: InChI=1S/C6H13NO/c1-6(5-8)3-2-4-7-6/h7-8H,2-5H2,1H3/t6-/m0/s1
• InChI Key: BJOWRJDUPYOCEU-LURJTMIESA-N
• Canonical SMILES: CC1(CCCN1)CO
• Isomeric SMILES: C[C@]1(CCCN1)CO
• Molecular Formula: C6H13NO
• Molecular Weight: 115.17 g/mol
• CAS RN: 115512-58-8

Description

“(S)-(+)-2-Pyrrolidinemethanol”, also known as “(S)-(+)-prolinol”, is a chiral building block that is used for the synthesis of chiral organic compounds. It is also used as a chiral auxiliary in asymmetric synthesis and a chiral ligand in asymmetric catalysis.

Synthesis Analysis

“(S)-(+)-2-Pyrrolidinemethanol” can be used as a starting material for the synthesis of “(S)-α, α-diaryl-2-pyrrolidinemethanols”. It plays an important role in this synthesis by providing chirality to the final product.

Molecular Structure Analysis

The empirical formula of “(S)-(+)-2-Pyrrolidinemethanol” is C5H11NO. The molecular weight is 101.15. The SMILES string is OC[C@@H]1CCCN1.

Chemical Reactions Analysis

“(S)-(+)-2-Pyrrolidinemethanol” is used in the synthesis of chiral organic compounds. It is also used as a chiral auxiliary in asymmetric synthesis and a chiral ligand in asymmetric catalysis.

Physical And Chemical Properties Analysis

“(S)-(+)-2-Pyrrolidinemethanol” has an optical activity of [α]20/D +31°, c = 1 in toluene. The refractive index is n20/D 1.4853 (lit.). The boiling point is 74-76 °C/2 mmHg (lit.), and the density is 1.025 g/mL at 25 °C (lit.).

Scientific Research Applications

Chiral Building Block

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Asymmetric Synthesis

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Asymmetric Catalysis

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Synthesis of (S)-α, α-Diaryl-2-pyrrolidinemethanols

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Precursor to Phosphine Ligands

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Peptide Synthesis

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Mechanism of Action

Target of Action

It is known to be a chiral building block used for the synthesis of chiral organic compounds .

Mode of Action

The compound reveals binucleophilic character and can be anchored to phthalonitrile derivative from both nitrogen and oxygen atoms . It is also used as a chiral auxiliary in asymmetric synthesis and a chiral ligand in asymmetric catalysis .

Biochemical Pathways

It is utilized in the synthesis of chiral organic compounds, indicating its role in various biochemical synthesis pathways .

Result of Action

Its use as a chiral auxiliary in asymmetric synthesis and a chiral ligand in asymmetric catalysis suggests that it plays a crucial role in the formation of chiral organic compounds .